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Compound of Interest

Compound Name: Ac-Atovaquone

Cat. No.: B601224 Get Quote

The proper management and disposal of Ac-Atovaquone, a derivative of the potent

antiprotozoal agent Atovaquone, is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance. Based on safety data sheets (SDS) for Atovaquone, this

compound is classified as a hazardous substance that is very toxic to aquatic organisms with

long-lasting effects.[1][2][3] Therefore, it must be managed and disposed of as hazardous

waste in accordance with all applicable local, state, and federal regulations.[1]

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal procedures for Ac-Atovaquone.

Regulatory and Hazard Overview
The disposal of chemical waste, particularly pharmaceutical waste, is governed by stringent

regulations. In the United States, the Environmental Protection Agency (EPA) oversees the

management of hazardous waste under the Resource Conservation and Recovery Act (RCRA).

[4][5] It is imperative that all personnel handling this waste are trained on these regulations.[5]
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Regulatory Body /
Framework

Jurisdiction
Key Relevance for Ac-
Atovaquone Disposal

EPA (Environmental Protection

Agency)
Federal (U.S.)

Sets guidelines for the safe

management and disposal of

hazardous waste.[4]

RCRA (Resource Conservation

and Recovery Act)
Federal (U.S.)

The primary law governing the

disposal of solid and

hazardous waste.[4]

40 CFR Part 266 Subpart P Federal (U.S.)

Specifically regulates the

management of hazardous

waste pharmaceuticals at

healthcare facilities.[6][7]

DOT (Department of

Transportation)
Federal (U.S.)

Regulates the transportation of

hazardous materials, including

labeling and packaging.[1]

State and Local Authorities State / Local

May have additional, often

stricter, regulations for

hazardous waste disposal.[5]

[8]

Chemical and Transportation Hazard Data
Ac-Atovaquone must be transported with proper labeling as an environmentally hazardous

substance.
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Parameter Value / Classification Significance

UN Number 3077

Identification for

"Environmentally hazardous

substance, solid, n.o.s."[2]

Transport Hazard Class Class 9
Miscellaneous hazardous

materials.[1]

Packing Group III
Indicates a substance with a

minor degree of danger.[1]

Marine Pollutant Yes
Poses a significant threat to

aquatic ecosystems.[1]

Water Hazard Class WGK 2 or 3
Hazardous to strongly

hazardous for water.[2][9]

log Pow (Partition Coefficient) 4.971

Indicates low water solubility

and potential to persist in the

environment.[10]

Standard Operating Procedure for Ac-Atovaquone
Disposal
This step-by-step process ensures that Ac-Atovaquone waste is handled safely and in

compliance with regulations.

1. Waste Identification and Segregation:

Identify all materials contaminated with Ac-Atovaquone, including unused product, expired

stock, contaminated personal protective equipment (PPE), labware, and spill cleanup debris.

Segregate Ac-Atovaquone waste from non-hazardous and other types of chemical waste to

prevent cross-contamination and ensure proper disposal pathways.

2. Packaging and Labeling:
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Place the waste in a designated, leak-proof, and robust container compatible with the

chemical.[1]

Clearly label the container with the words "Hazardous Waste," the chemical name "Ac-
Atovaquone," and any other identifiers required by your institution or local regulations. The

appropriate hazard symbols (e.g., environmentally hazardous) must be visible.[3]

3. Temporary Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area or central hazardous waste storage facility.

Ensure the storage area is away from incompatible materials, particularly strong oxidizing

agents.[10]

4. Final Disposal:

Arrange for the collection and disposal of the waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

The required method of disposal for hazardous pharmaceutical waste is typically high-

temperature incineration at a permitted treatment facility.[5]

Crucially, do not dispose of Ac-Atovaquone down the drain or in regular trash.[1][2] This is

strictly prohibited as it can lead to significant environmental harm.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper handling and

disposal of Ac-Atovaquone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

